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Compound of Interest

Compound Name: Nardoguaianone K

Cat. No.: B1231606 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

concise technical guide on the chemical properties and biological context of Nardoguaianone
K, a sesquiterpenoid of interest.

Core Chemical Data
Nardoguaianone K is a guaiane-type sesquiterpenoid. Its fundamental chemical properties are

summarized below.

Property Value

Chemical Formula C₁₅H₂₂O₂

Molecular Weight 234.33 g/mol

IUPAC Name

(3aR,5E,9S,9aS)-3,8-dimethyl-5-(propan-2-

ylidene)-3a,4,7,8,9,9a-hexahydroazulen-1(2H)-

one

Biological Activity and Experimental Data
While specific experimental data for Nardoguaianone K is limited in publicly accessible

literature, research on the closely related compound, Nardoguaianone L, provides significant

insights into its potential biological activities, particularly its anti-cancer properties. Studies on

Nardoguaianone L have demonstrated cytotoxic effects against pancreatic cancer cell lines.
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The following sections detail experimental protocols and quantitative data derived from

research on Nardoguaianone L, which can serve as a valuable reference for designing studies

on Nardoguaianone K.

Cytotoxicity against Pancreatic Cancer Cells
Nardoguaianone L has been shown to inhibit the viability of various human pancreatic cancer

cell lines. The half-maximal inhibitory concentration (IC₅₀) values from these studies are

presented below.

Cell Line IC₅₀ (µM)

SW1990 2.1 ± 0.3

Gemcitabine (reference) 1.8 ± 0.5

Experimental Protocols (Adapted from
Nardoguaianone L Studies)
The following are detailed methodologies for key experiments performed in the study of

Nardoguaianone L, which can be adapted for Nardoguaianone K.

Cell Viability Assay (MTT Assay)
Cell Seeding: Human pancreatic cancer cells (e.g., SW1990) are seeded in 96-well plates at

a density of 3 × 10³ cells per well and allowed to adhere overnight.[1][2]

Compound Treatment: Cells are treated with varying concentrations of the test compound

(e.g., Nardoguaianone K) for 72 hours.[1][2][3]

MTT Incubation: The culture medium is replaced with a fresh medium containing 10 µL of

MTT solution, and the plates are incubated for an additional 4 hours.[1][2]

Data Acquisition: The optical density (OD) at 570 nm is measured using a microplate reader.

[1][2]
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Calculation: Cell viability is calculated using the formula: (OD₅₇₀ of treated group - OD₅₇₀ of

blank group) / (OD₅₇₀ of untreated group - OD₅₇₀ of blank group) × 100%.[1][2]

Apoptosis Assay (Annexin V/PI Co-staining)
Cell Treatment: SW1990 cells are treated with the test compound.

Staining: Both floating and adherent cells are collected and stained with an Annexin V-

FITC/PI apoptosis detection kit according to the manufacturer's instructions.

Flow Cytometry: The stained cells are analyzed by flow cytometry to quantify the percentage

of apoptotic cells.

Colony Formation Assay
Cell Seeding: A specific number of cells are seeded in a culture dish and allowed to grow

until visible colonies are formed.

Treatment: The cells are treated with the test compound at various concentrations.

Colony Staining and Counting: After a designated period, the colonies are fixed, stained

(e.g., with crystal violet), and counted.

Potential Signaling Pathway
Proteomic analysis of cells treated with Nardoguaianone L suggests its involvement in the

MET/PTEN/TGF-β signaling pathway, which plays a crucial role in cell migration and motility.[3]

[4][5][6] This provides a potential avenue for investigating the mechanism of action of

Nardoguaianone K.
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Caption: Hypothesized signaling pathway for Nardoguaianone K based on Nardoguaianone L

data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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